N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-(2-methylphenyl)piperidin-4-amine

• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-N-methyl-1-(2-methylphenyl)piperidin-4-amine
• InChI: InChI=1S/C19H28N4/c1-15-7-5-6-8-19(15)23-11-9-18(10-12-23)21(3)14-17-13-20-22(4)16(17)2/h5-8,13,18H,9-12,14H2,1-4H3
• InChI Key: IUAGDAPDBWCLGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCC(CC2)N(C)CC3=C(N(N=C3)C)C
• Molecular Formula: C19H28N4
• Molecular Weight: 312.5 g/mol

Description

The compound N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-(2-methylphenyl)piperidin-4-amine belongs to a class of organic molecules that feature a combination of pyrazole and piperidine structural motifs. These molecules are of interest due to their potential applications in various fields of chemistry and pharmacology. However, the focus here will be strictly on the scientific aspects related to its synthesis, structure, and properties, excluding any information related to drug use, dosage, or side effects.

Synthesis Analysis

The synthesis of compounds similar to N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-(2-methylphenyl)piperidin-4-amine often involves multi-step organic reactions, starting from readily available substrates. For instance, the synthesis of s-triazine derivatives incorporating pyrazole, piperidine, and aniline moieties demonstrates a complex synthetic pathway involving interactions between different functional groups to form the desired compound (Shawish et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds containing pyrazole and piperidine units is often elucidated using X-ray crystallography, complemented by Hirshfeld and DFT calculations. These analyses reveal the intricate details of the molecular packing, intermolecular interactions, and electronic properties essential for understanding the compound's behavior and reactivity (Shawish et al., 2021).

Chemical Reactions and Properties

Compounds like N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-1-(2-methylphenyl)piperidin-4-amine participate in various chemical reactions, showcasing a range of reactivities due to their functional groups. For example, the formation of substituted piperidines from N,N-Bis[(benzotriazol-1-yl)methyl]amines highlights the nucleophilic substitution reactions that are fundamental to modifying the piperidine ring structure (Katritzky et al., 1999).